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Compound of Interest

Compound Name: Tnik-IN-9

Cat. No.: B12365057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for assessing the solubility

and stability of the Traf2- and Nck-interacting kinase (TNIK) inhibitor, Tnik-IN-9. These

guidelines are intended to assist researchers in obtaining reliable and reproducible data critical

for the advancement of drug discovery and development projects.

Introduction
Tnik-IN-9 is a potent and selective inhibitor of TNIK, a serine-threonine kinase that plays a

crucial role in the canonical Wnt signaling pathway.[1][2][3] By interacting with and

phosphorylating T-cell factor 4 (TCF4), TNIK facilitates the transcriptional activation of Wnt

target genes, which are often dysregulated in various cancers, particularly colorectal cancer.[1]

[2][4][5][6] The therapeutic potential of targeting TNIK has led to the development of small

molecule inhibitors like Tnik-IN-9.[3][4] Accurate characterization of the physicochemical

properties of Tnik-IN-9, such as its solubility and stability, is fundamental for the design of

informative in vitro and in vivo experiments and for the development of viable drug

formulations.

Tnik-IN-9 Physicochemical Properties
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Property Value Reference

Molecular Formula C₁₈H₁₆N₄O₂S [7]

Molecular Weight 352.41 g/mol [7]

Appearance
To be determined by

experiment

pKa
To be determined by

experiment

LogP
To be determined by

experiment

Solubility Data
The solubility of a compound is a critical parameter that influences its absorption, distribution,

and overall bioavailability. Both kinetic and thermodynamic solubility assays are recommended

to provide a comprehensive solubility profile of Tnik-IN-9.

Kinetic Solubility
Kinetic solubility is a measure of how quickly a compound dissolves from a high-concentration

stock solution (typically in DMSO) into an aqueous buffer. It is a high-throughput screening

method often used in early drug discovery.
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Solvent System pH
Tnik-IN-9 Solubility
(µg/mL)

Tnik-IN-9 Solubility
(µM)

Phosphate Buffered

Saline (PBS)
7.4

To be determined by

experiment

To be determined by

experiment

Simulated Gastric

Fluid (SGF, without

pepsin)

1.2
To be determined by

experiment

To be determined by

experiment

Simulated Intestinal

Fluid (SIF, without

pancreatin)

6.8
To be determined by

experiment

To be determined by

experiment

DMSO N/A 50 mg/mL 141,879 µM

Thermodynamic Solubility
Thermodynamic solubility represents the equilibrium concentration of a compound in a

saturated solution and is a more accurate measure of its intrinsic solubility.

Solvent System pH
Tnik-IN-9 Solubility
(µg/mL)

Tnik-IN-9 Solubility
(µM)

Water Neutral
To be determined by

experiment

To be determined by

experiment

Phosphate Buffered

Saline (PBS)
7.4

To be determined by

experiment

To be determined by

experiment

0.1 M HCl 1.0
To be determined by

experiment

To be determined by

experiment

0.1 M NaOH 13.0
To be determined by

experiment

To be determined by

experiment

Stability Data
Evaluating the stability of Tnik-IN-9 under various stress conditions is essential to understand

its degradation profile, which informs storage conditions, formulation development, and
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analytical method design.

Solid-State Stability
Condition Duration

% Recovery of
Tnik-IN-9

Observations

40°C / 75% RH 4 weeks
To be determined by

experiment

To be determined by

experiment

60°C 4 weeks
To be determined by

experiment

To be determined by

experiment

Photostability (ICH

Q1B)

1.2 million lux hours /

200 W h/m²

To be determined by

experiment

To be determined by

experiment

Solution-State Stability (in PBS, pH 7.4)
Condition Duration

% Recovery of
Tnik-IN-9

Observations

4°C 48 hours
To be determined by

experiment

To be determined by

experiment

Room Temperature 48 hours
To be determined by

experiment

To be determined by

experiment

-20°C (Stock in

DMSO)
3 months >95% Stable

-80°C (Stock in

DMSO)
6 months >95% Stable[8]

Forced Degradation Studies
Forced degradation studies are performed to identify potential degradation products and

pathways.
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Stress Condition % Degradation of Tnik-IN-9
Major Degradation
Products

0.1 M HCl (80°C, 24h)
To be determined by

experiment

To be determined by

experiment

0.1 M NaOH (80°C, 24h)
To be determined by

experiment

To be determined by

experiment

3% H₂O₂ (RT, 24h)
To be determined by

experiment

To be determined by

experiment

Heat (80°C, 24h, in solution)
To be determined by

experiment

To be determined by

experiment

Photostability (in solution)
To be determined by

experiment

To be determined by

experiment

Experimental Protocols
Kinetic Solubility Assay Protocol (Nephelometry)
Objective: To determine the kinetic solubility of Tnik-IN-9 in aqueous buffers.

Materials:

Tnik-IN-9

Dimethyl sulfoxide (DMSO), analytical grade

Phosphate Buffered Saline (PBS), pH 7.4

96-well microplates (clear bottom)

Microplate reader with nephelometry capabilities

Automated liquid handler or multichannel pipette

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b12365057?utm_src=pdf-body
https://www.benchchem.com/product/b12365057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a 10 mM stock solution of Tnik-IN-9 in DMSO.

In a 96-well plate, perform serial dilutions of the Tnik-IN-9 stock solution in DMSO to create

a concentration range (e.g., 10 mM to 0.1 µM).

Add 2 µL of each Tnik-IN-9 dilution to triplicate wells of a new 96-well plate.

Rapidly add 198 µL of PBS (pH 7.4) to each well to achieve a final DMSO concentration of

1%.

Seal the plate and shake at room temperature for 2 hours.

Measure the turbidity of each well using a nephelometer.

The kinetic solubility is defined as the highest concentration at which the turbidity is not

significantly different from the buffer-only control.

Thermodynamic Solubility Assay Protocol (Shake-Flask
Method)
Objective: To determine the equilibrium solubility of Tnik-IN-9.

Materials:

Tnik-IN-9 (solid)

Selected aqueous buffers (e.g., Water, PBS pH 7.4)

HPLC-grade solvents (acetonitrile, methanol)

Glass vials with screw caps

Orbital shaker/incubator

Centrifuge

HPLC system with UV detector
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Procedure:

Add an excess amount of solid Tnik-IN-9 to a glass vial containing a known volume of the

desired aqueous buffer.

Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C or

37°C).

Shake the vials for 24-48 hours to ensure equilibrium is reached.

After incubation, centrifuge the samples to pellet the undissolved solid.

Carefully collect the supernatant and filter it through a 0.22 µm syringe filter.

Quantify the concentration of Tnik-IN-9 in the filtrate using a validated HPLC-UV method

against a standard curve.

Stability Testing Protocol (HPLC-UV)
Objective: To assess the stability of Tnik-IN-9 under various stress conditions.

Materials:

Tnik-IN-9

HPLC-grade solvents

Acids (HCl), Bases (NaOH), and Oxidizing agents (H₂O₂)

Temperature-controlled oven

Photostability chamber

HPLC system with a photodiode array (PDA) detector

Procedure:

Forced Degradation:
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Acidic/Basic Hydrolysis: Prepare solutions of Tnik-IN-9 in 0.1 M HCl and 0.1 M NaOH.

Incubate at a specified temperature (e.g., 80°C) for a defined period (e.g., 24 hours).

Oxidative Degradation: Prepare a solution of Tnik-IN-9 in a mixture of buffer and 3%

H₂O₂. Incubate at room temperature.

Thermal Degradation: Expose solid Tnik-IN-9 and a solution of Tnik-IN-9 to elevated

temperatures (e.g., 60-80°C).

Photostability: Expose solid and solution samples of Tnik-IN-9 to light according to ICH

Q1B guidelines.

Sample Analysis:

At specified time points, withdraw samples and neutralize if necessary.

Analyze the samples by a stability-indicating HPLC-UV method. The method should be

capable of separating Tnik-IN-9 from its degradation products.

Calculate the percentage of Tnik-IN-9 remaining and identify and quantify any degradation

products.
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Caption: Tnik-IN-9 inhibits the Wnt signaling pathway by targeting TNIK.
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stock in DMSO
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Add 2 µL of dilutions
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Caption: Workflow for the kinetic solubility assay.
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Forced Degradation Conditions

Prepare Tnik-IN-9 Samples
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Caption: Workflow for forced degradation stability testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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